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Abstract
Concurrent consumption of cocaine and ethanol leads to the formation of a unique,

psychoactive metabolite: cocaethylene. This whitepaper provides a comprehensive technical

overview of the foundational research into cocaethylene's psychoactive properties. It delves

into its distinct pharmacology, pharmacokinetics, and neurobiological effects, offering a

comparative analysis with cocaine. The document presents quantitative data in structured

tables, details key experimental methodologies, and visualizes complex biological processes to

facilitate a deeper understanding for researchers, scientists, and professionals in drug

development.

Introduction
Cocaethylene is an ethyl homologue of cocaine, synthesized in the liver when both cocaine

and ethanol are present.[1][2] This metabolite is not a natural alkaloid of the coca leaf and is

exclusively formed within the body during co-ingestion of these two substances.[3] Possessing

its own significant psychoactive and toxicological profile, cocaethylene is more than a simple

byproduct; it contributes to the enhanced euphoria and increased risk of immediate death

reported with combined cocaine and alcohol use.[4][5] Understanding the fundamental

properties of cocaethylene is crucial for developing effective addiction therapies and for

accurately assessing the risks associated with polydrug abuse.
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Formation and Metabolism
Cocaethylene is formed in the liver through a transesterification process catalyzed by the

enzyme human carboxylesterase 1 (hCE1).[6] In the absence of ethanol, cocaine is primarily

hydrolyzed by hCE1 into biologically inactive metabolites, benzoylecgonine and ecgonine

methyl ester.[1] However, when ethanol is present, it competes with water for the cocaine

molecule, leading to the substitution of cocaine's methyl group with an ethyl group, thereby

forming cocaethylene.[6] Studies in humans have shown that approximately 17% of an

intravenous cocaine dose is converted to cocaethylene in the presence of ethanol.[7][8]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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